Cas no 2248319-57-3 (3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-ethyl 2-methylpyridine-3,5-dicarboxylate)

• Product Name: 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-ethyl 2-methylpyridine-3,5-dicarboxylate
• CAS No: 2248319-57-3
• MF: C₁₈H₁₄N₂O₆
• MW: 354.313564777374
• CID: 5916563
• PubChem ID: 165891529
• Update Time: 2025-10-28

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-ethyl 2-methylpyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2248319-57-3
• EN300-6519921
• 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-ethyl 2-methylpyridine-3,5-dicarboxylate

• Inchi： 1S/C18H14N2O6/c1-3-25-17(23)11-8-14(10(2)19-9-11)18(24)26-20-15(21)12-6-4-5-7-13(12)16(20)22/h4-9H,3H2,1-2H3
• InChI Key： HYQGLMWKQDSGNK-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(C(=O)OCC)=CN=C1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 354.08518617g/mol
• Monoisotopic Mass: 354.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 103Ų

Additional information on 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-ethyl 2-methylpyridine-3,5-dicarboxylate

3-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-Ethyl 2-Methylpyridine-3,5-Dicarboxylate: A Comprehensive Overview

The compound 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-ethyl 2-methylpyridine-3,5-dicarboxylate (CAS No. 2248319-57-3) is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and materials science. This compound is characterized by its unique combination of functional groups and structural motifs, making it a subject of interest for researchers exploring advanced chemical systems.

The isoindole moiety within the molecule is a key structural feature, contributing to its stability and reactivity. Recent studies have highlighted the importance of isoindole derivatives in drug design and catalysis due to their ability to form stable complexes with metal ions. The pyridine ring in the compound further enhances its electronic properties, making it a promising candidate for applications in optoelectronics and sensing technologies.

One of the most intriguing aspects of this compound is its dicarboxylate functionality. This feature allows for versatile chemical modifications, enabling the creation of cross-linked polymers or bioconjugates. Recent research has demonstrated that dicarboxylate-containing compounds can serve as effective building blocks for supramolecular assemblies, which have potential applications in drug delivery systems and nanotechnology.

The 5-Ethyl 2-Methyl substitution pattern on the pyridine ring introduces steric and electronic effects that can significantly influence the molecule's reactivity and solubility. These substituents are strategically positioned to optimize the compound's performance in various chemical environments. For instance, the ethyl group enhances hydrophobic interactions, while the methyl group provides additional stability through hyperconjugation.

From a synthetic standpoint, the preparation of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-Ethyl 2-Methylpyridine-3,5-Dicarboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have recently developed efficient methodologies for constructing such complex molecules using microwave-assisted synthesis and transition metal-catalyzed coupling reactions.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a ligand in metalloenzyme mimics makes it a valuable tool in bioorganic chemistry. Additionally, its optical properties have been explored for use in fluorescent sensors and light-emitting materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its isoindole and pyridine moieties, contributing to its unique electronic properties.

In conclusion, CAS No. 2248319-57-3, or 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 5-Ethyl 2-Methylpyridine-3,5-Dicarboxylate, represents a cutting-edge compound with diverse potential applications across multiple disciplines. Its intricate structure and functional groups make it an exciting subject for further research and development.